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Compound of Interest

Compound Name: Ademetionine butanedisulfonate

Cat. No.: B12373038 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of ademetionine butanedisulfonate, a pharmaceutical compound, is

critical to ensure laboratory safety, environmental protection, and regulatory compliance. This

guide provides a procedural, step-by-step approach to its disposal, aligning with standard

practices for chemical and pharmaceutical waste management.

Step-by-Step Disposal Protocol
Adherence to a structured disposal protocol is essential. The following steps provide a

framework for the safe handling and disposal of ademetionine butanedisulfonate waste.

Waste Identification and Classification:

Characterize the waste stream containing ademetionine butanedisulfonate. This

includes unused or expired product, contaminated labware (e.g., vials, syringes, personal

protective equipment), and solutions from experimental procedures.

Consult your institution's Safety Data Sheet (SDS) for ademetionine butanedisulfonate.

The "Disposal Considerations" section will provide specific guidance and may include

assigned waste codes.
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Determine if the waste is classified as hazardous. In the United States, this is determined

by the Resource Conservation and Recovery Act (RCRA). Pharmaceutical waste may be

classified under the P-list (acutely hazardous) or U-list (toxic).[1]

Segregation and Collection:

Segregate ademetionine butanedisulfonate waste from non-hazardous and other

chemical waste streams at the point of generation.

Use designated, properly labeled, leak-proof, and sealed containers for collection. The

label should clearly state "Hazardous Pharmaceutical Waste" and identify the contents.

Storage:

Store the collected waste in a designated, secure area away from incompatible materials.

Ensure the storage area is well-ventilated to prevent the accumulation of any potential

vapors.[2]

Disposal:

Engage a licensed hazardous waste disposal contractor for the final disposal.

Provide the contractor with the SDS and a complete characterization of the waste.

The primary recommended method of disposal for pharmaceutical waste is incineration at

a permitted hazardous waste facility.

Do not dispose of ademetionine butanedisulfonate down the drain or in regular solid

waste. This is to prevent environmental contamination.[2]

Key Disposal Data
Researchers should consult their institution-specific Safety Data Sheet (SDS) and waste

management guidelines for precise quantitative data. The following table outlines the critical

information to identify.
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Data Point Description Typical Location

RCRA Waste Codes

Alphanumeric codes assigned

by the EPA to classify

hazardous waste. Common

categories include F, K, P, and

U lists, as well as characteristic

wastes (D-codes for ignitability,

corrosivity, reactivity, and

toxicity).[1][3][4][5]

Section 13 of the Safety Data

Sheet (SDS)

European Waste Catalogue

Code

A six-digit code used to classify

waste in the European Union.

Section 13 of the Safety Data

Sheet (SDS)

Container Type

The appropriate type of

container for waste

accumulation (e.g., high-

density polyethylene).

Institutional Waste

Management Plan, SDS

Storage Time Limits

The maximum amount of time

hazardous waste can be

stored on-site before being

transported for disposal. This

varies based on the quantity of

waste generated.

Institutional Waste

Management Plan, Local

Regulations

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

ademetionine butanedisulfonate waste in a laboratory setting.
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Waste Generation
(Ademetionine Butanedisulfonate)

Consult SDS and
Institutional Waste Plan

Is waste classified
as hazardous?

Segregate in labeled,
sealed hazardous waste container

  Yes

Manage as non-hazardous
pharmaceutical waste

  No

Store in designated
secure area

Follow institutional guidelines
for non-hazardous waste

Arrange for pickup by
licensed hazardous waste vendor

Disposal via incineration

Click to download full resolution via product page

Disposal decision workflow for ademetionine butanedisulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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